Cas no 1014613-54-7 (2(1H)-Pyrimidinone, 1-[1-[(2S)-3-[(6-chloro-2-naphthalenyl)sulfonyl]-2-hydroxy-1-oxopropyl]-4-piperidinyl]tetrahydro)

• Product Name: 2(1H)-Pyrimidinone, 1-[1-[(2S)-3-[(6-chloro-2-naphthalenyl)sulfonyl]-2-hydroxy-1-oxopropyl]-4-piperidinyl]tetrahydro
• CAS No: 1014613-54-7
• MF: C₉H₉ClN₂
• MW: 180.634160757065
• CID: 830895
• Update Time: 2026-04-29

2(1H)-Pyrimidinone, 1-[1-[(2S)-3-[(6-chloro-2-naphthalenyl)sulfonyl]-2-hydroxy-1-oxopropyl]-4-piperidinyl]tetrahydro Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Pyrimidinone, 1-[1-[(2S)-3-[(6-chloro-2-naphthalenyl)sulfonyl]-2-hydroxy-1-oxopropyl]-4-piperidinyl]tetrahydro
• 4-Chloro-2-ethyl-1H-pyrrolo[2,3-b]pyridine

• Inchi： InChI=1S/C9H9ClN2/c1-2-6-5-7-8(10)3-4-11-9(7)12-6/h3-5H,2H2,1H3,(H,11,12)
• InChI Key： WJFOZMMMGNISOH-UHFFFAOYSA-N
• SMILES： CCC1=CC2=C(N=CC=C2Cl)N1

Computed Properties

• Exact Mass: 180.04557
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1

Experimental Properties

• PSA: 28.68